Cas no 1261563-54-5 (6-Naphthol-1-acetonitrile)

• Product Name: 6-Naphthol-1-acetonitrile
• CAS No: 1261563-54-5
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935306
• Update Time: 2025-10-29

6-Naphthol-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Naphthol-1-acetonitrile

• Inchi： 1S/C12H9NO/c13-6-5-9-1-2-10-3-4-12(14)8-11(10)7-9/h1-4,7-8,14H,5H2
• InChI Key： MBFVLFUIWLHFGF-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC(CC#N)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 44

Additional information on 6-Naphthol-1-acetonitrile

Introduction to 6-Naphthol-1-acetonitrile (CAS No. 1261563-54-5)

6-Naphthol-1-acetonitrile, with the chemical formula C₁₀H₆O₂N, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1261563-54-5, has garnered attention in the scientific community due to its versatile applications in the development of fine chemicals and bioactive molecules. Its structural features, combining a naphthol moiety with an acetonitrile group, make it a valuable building block for constructing more complex molecular architectures.

The naphthol-1-acetonitrile scaffold is particularly intriguing because it exhibits both aromatic and polar characteristics, which can be exploited in various synthetic pathways. The presence of the hydroxyl group and the cyano functionality allows for multiple reaction possibilities, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These attributes have made it a staple in the arsenal of synthetic chemists working on drug discovery and material science.

In recent years, 6-naphthol-1-acetonitrile has been increasingly utilized in the synthesis of pharmacologically active compounds. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound’s ability to undergo selective functionalization has enabled researchers to tailor its properties for specific biological targets. For instance, modifications at the naphthol ring can enhance binding affinity to biological receptors, while the cyano group can serve as a handle for further derivatization.

One of the most notable applications of CAS no 1261563-54-5 is in the preparation of heterocyclic compounds, which are fundamental to many modern drugs. The naphthol core can be incorporated into larger cyclic systems through cyclization reactions, leading to molecules with enhanced stability and bioavailability. Additionally, the acetonitrile group facilitates cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in numerous therapeutic agents.

The pharmaceutical industry has also explored 6-naphthol-1-acetonitrile as a precursor for developing novel antimicrobial agents. The structural motif is reminiscent of natural products known for their antibacterial properties, prompting investigations into its derivatives as potential antibiotics. Preliminary studies have indicated that certain analogs exhibit inhibitory activity against resistant bacterial strains, highlighting the compound’s potential as a lead molecule.

Beyond pharmaceuticals, naphthol-1-acetonitrile finds utility in material science applications. Its aromatic nature makes it suitable for synthesizing organic semiconductors and dyes. Researchers have leveraged its structure to develop materials with improved electronic properties, which are essential for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to form stable complexes with transition metals further extends its applicability in catalysis and material design.

The synthesis of CAS number 1261563-54-5 typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Continuous advancements in catalytic systems and green chemistry principles have also contributed to making its production more efficient and environmentally sustainable.

In conclusion,6-naphthol-1-acetonitrile (CAS No. 1261563-54-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug development efforts aimed at addressing unmet medical needs. Furthermore, its potential applications in material science highlight its versatility beyond traditional chemical synthesis. As research progresses, it is likely that new and innovative uses for this compound will continue to emerge, reinforcing its significance in modern chemistry.